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An In-Depth Technical Guide to the Material Safety Profile of Perfluorovaleryl Fluoride

Executive Summary & Core Hazard Profile

Perfluorovaleryl fluoride (CsF100) is a fluorinated acyl fluoride whose primary and most
severe hazard stems from its high reactivity with water and other protic nucleophiles. Upon
contact with moisture, including humidity in the air or biological tissues, it is expected to readily
hydrolyze to produce Perfluorovaleric Acid (PFPeA) and the exceptionally corrosive and toxic
Hydrogen Fluoride (HF). Consequently, the material safety data sheet (MSDS) profile of
Perfluorovaleryl fluoride is dominated by the hazards of HF.

Exposure can cause severe, deep-tissue burns that may not be immediately painful, leading to
delayed treatment and significant injury. Systemic fluoride ion toxicity, a medical emergency
characterized by hypocalcemia and metabolic disruption, can result from significant exposure
through any route. Therefore, all handling procedures must be designed with the primary goal
of preventing contact and mitigating the formation of Hydrogen Fluoride. This guide provides a
framework for researchers and drug development professionals to understand the causality
behind its hazards and implement self-validating safety protocols.
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Compound Identification and Physicochemical
Properties

A clear understanding of the compound's basic properties is foundational to safe handling.

Chemical Name: Perfluorovaleryl fluoride

Synonyms: Nonanoyl fluoride, nonafluoro-

Molecular Formula: CsF100

Molecular Weight: 266.04 g/mol

Chemical Structure: FsC-(CF2)3-C(=O)F

While comprehensive experimental data for this specific compound is not widely published, its
properties can be extrapolated from similar short-chain perfluoroacyl fluorides.

Property Value (Estimated) Rationale / Source Context

Short-chain acyl fluorides have

Physical State Colorless liquid or gas - )
low boiling points.[1][2]
Characteristic of acid halides
Odor Sharp, pungent )
and Hydrogen Fluoride.[1][2]
. . Extrapolated from related
Boiling Point ~25-35 °C
compounds.
. . Hydrolysis is a defining
Solubility Reacts with water. o
characteristic.[2]
) ] ) High molecular weight
Vapor Density >1 (Heavier than air)

suggests vapors will sink.[1]

The Dominant Hazard: Hydrolysis to Hydrogen
Fluoride (HF)
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The central tenet of Perfluorovaleryl fluoride safety is understanding its reactivity with water.
The carbonyl carbon in an acyl fluoride is highly electrophilic, making it extremely susceptible to
nucleophilic attack by water. This reaction is rapid and exothermic, liberating Hydrogen
Fluoride.

Water (Hz0) Forms » Hydrogen Fluoride (HF)

Perfluorovaleryl Fluoride (C4F+COF) M» Perfluorovaleric Acid (C4aFsCOOH)

Danger

Corrosion Harmful

Click to download full resolution via product page

Caption: GHS hazard pictograms and signal word for Perfluorovaleryl fluoride.

Toxicology and Routes of Exposure

The toxicological effects are twofold: immediate corrosive damage from the acyl fluoride and
HF, and delayed systemic toxicity from the fluoride ion.

 Inhalation: Vapors are highly corrosive to the respiratory tract. Inhaling vapors can cause
severe irritation, coughing, shortness of breath, and potentially fatal pulmonary edema (fluid
buildup in the lungs). [3][4]* Skin Contact: This is a particularly insidious route of exposure.
The compound and the resulting HF rapidly penetrate the skin, causing deep tissue
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destruction. [5]Initial contact may not produce immediate pain, especially with dilute
solutions, giving a false sense of security while the fluoride ion penetrates deeper tissues.
The fluoride ion then binds to calcium and magnesium, disrupting cellular metabolism and
causing severe pain and bone decalcification. [6][7]* Eye Contact: Contact will cause severe
burns, corneal opacification, and potentially permanent blindness. Immediate and copious
irrigation is critical. [8]* Ingestion: Swallowing the substance is highly toxic and causes
severe burns to the mouth, throat, and stomach. [9] Systemic fluoride toxicity is a life-
threatening condition resulting from the absorption of fluoride ions into the bloodstream. It
disrupts enzyme function and depletes serum calcium (hypocalcemia), which can lead to
cardiac arrhythmia, seizures, and death. [6][10]

Exposure Control & Personal Protective Equipment
(PPE)

Given the severe hazards, engineering controls are paramount, followed by stringent PPE
protocols. All work must be conducted in a designated area within a certified chemical fume
hood. [11][12]

Mandatory PPE Protocol

The selection of PPE must account for the extreme penetrating power of Hydrogen Fluoride.
Standard laboratory gloves are insufficient.
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] ] Secondary/Support ]
Body Part Primary Protection . . Rationale
ing Protection

HF penetrates latex

and standard nitrile

Heavy-duty, long- A pair of nitrile exam gloves quickly. A
Hands cuffed Neoprene or gloves worn double-glove system
Viton gloves. underneath. with a highly resistant

outer layer is required.
[51[13]

Protects against
Neoprene or rubber

Long pants and fully splashes and ensures
Body apron worn over a lab o
enclosed shoes. no skin is exposed.
coat.
[12]
Goggles protect from
vapor and splashes;
Chemical splash the face shield
Eyes/Face goggles and a full- N/A provides an essential
face shield. second layer of

protection for the
entire face. [3][12]

Safe Handling and Storage Protocols

Adherence to strict protocols is non-negotiable.

Handling Protocol

o Designated Area: All work with Perfluorovaleryl fluoride must occur in a designated area
within a chemical fume hood, with signage clearly indicating the hazard. [11]2. Emergency
Kit: An HF-specific emergency kit must be immediately accessible before work begins. This
kit must contain multiple tubes of 2.5% calcium gluconate gel. [5][13]Verify the expiration
date on the gel.

» Buddy System: Never work with this chemical alone or after hours. [11]4. Quantities: Use the
smallest quantity of material necessary for the experiment.
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Dispensing: When dispensing, do so slowly and carefully to avoid splashes. Ensure
secondary containment is used to catch any potential drips or spills.

Storage Protocol

Container Material: Store in tightly sealed containers made of polyethylene, polypropylene,
or Teflon. NEVER use glass containers. HF reacts with silica in glass to form silicon
tetrafluoride, a toxic gas that can also cause pressure buildup and container failure. [9][14]2.
Location: Store in a cool, dry, well-ventilated area, separate from incompatible materials such
as bases, metals, oxides, and organic compounds. [14]3. Secondary Containment: The
primary storage container must always be kept inside a labeled, chemically compatible
secondary container (e.g., a polyethylene tray). [9]

Emergency Procedures: A Self-Validating System

In the event of an exposure or spill, immediate and correct action is critical to mitigating severe

injury. The following workflows are designed to be self-validating systems for emergency

response.

Accidental Release (Spill) Response

Small Spill (inside fume hood):

o Use an HF-specific spill kit containing a neutralizer like sodium carbonate (soda ash) or
calcium carbonate, and appropriate absorbent pads.

o DO NOT use sand, kitty litter, or any silica-based absorbent, as this will generate toxic
silicon tetrafluoride gas. [9] * Absorb the neutralized material, collect it in a labeled, sealed
polyethylene container for hazardous waste disposal.

Large Spill (or any spill outside a fume hood):
o Evacuate the immediate area.

o Alert colleagues and call emergency services (e.g., 911) and the institutional
Environmental Health & Safety (EHS) department.

o Close the laboratory doors and post a warning sign.
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o Do not re-enter until cleared by trained emergency responders. [9]

Personnel Exposure Response

SKIN EXPOSURE OCCURS action_node critical_action_node decision_node

Immediately

Y

Move to Emergency Shower/Eyewash

Y

Begin flushing affected area
with copious amounts of water.

Y

While flushing, remove ALL
contaminated clothing and jewelry.

\ 4

Flush for at least 5 continuous minutes.

After initial flush

Liberally apply 2.5% Calcium Gluconate gel

to the affected area. Massage continuously.

Have a colleague call 911 and EHS.
Inform them it is a Hydrogen Fluoride exposure.

Continue to re-apply gel
every 10-15 minutes while
awaiting emergency responders.

Seek Immediate Professional

Medical Attention
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Click to download full resolution via product page
Caption: Emergency response workflow for skin exposure to Perfluorovaleryl fluoride / HF.

o Skin Exposure: Follow the workflow diagram precisely. The immediate and thorough
application of water followed by calcium gluconate gel is critical. [15][16]The calcium ions in
the gel act as a binding agent for the fluoride ions, forming insoluble calcium fluoride and
preventing further tissue damage. * Eye Exposure: Immediately go to an eyewash station
and flush the eyes with copious amounts of tepid water for at least 15 minutes, holding the
eyelids open. [8][9]Do not apply calcium gluconate gel to the eyes. [9]Seek immediate
medical attention from an ophthalmologist.

« Inhalation: Move the exposed individual to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration (if trained to do so safely). Call for immediate medical
assistance. [16]* Ingestion: Do NOT induce vomiting. Have the person drink large amounts
of water or milk to dilute the acid. If available, give several ounces of milk of magnesia or
chewable calcium carbonate tablets. Seek immediate medical attention. [9]

Fire-Fighting Measures

» Flammability: Perfluorovaleryl fluoride is not flammable but may decompose in a fire to
release highly toxic and corrosive fumes, including Hydrogen Fluoride. [17]* Extinguishing
Media: Use extinguishing media appropriate for the surrounding fire (e.g., water spray, dry
chemical, carbon dioxide). * Firefighter Protection: Firefighters must wear full protective
clothing and self-contained breathing apparatus (SCBA) to prevent exposure to
decomposition products. [16]Use a water spray to keep fire-exposed containers cool and
prevent rupture. [1]

Stability and Reactivity

» Reactivity: Highly reactive with water, strong bases, amines, and finely divided metals. [2]
[17]* Chemical Stability: Kinetically stable at room temperature in the absence of moisture
but will decompose at high temperatures. [2]* Incompatible Materials:

o Water and moisture

o Glass, ceramics (due to HF formation) [9] * Strong oxidizing agents
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o Strong bases

o Metals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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